Cas no 1006446-33-8 (3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1006446-33-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD04970942
• CID: 1073217
• PubChem ID: 19621361
• Update Time: 2025-06-09

3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid
• AG-B-96759
• CTK6F0405
• MolPort-000-891-871
• SBB022444
• STK347019
• 3-Cyclopropyl-1-ethyl-pyrazole-4-carboxylic acid
• 3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylicacid
• Z1198165066
• 3-cyclopropyl-1-ethylpyrazole-4-carboxylic acid
• PS-18113
• DTXSID20599128
• MFCD04970942
• F50972
• 1006446-33-8
• CS-0112633
• DB-424885
• AKOS000302317
• SY069656
• EN300-92698
• BBL038062

• MDL： MFCD04970942
• Inchi： 1S/C9H12N2O2/c1-2-11-5-7(9(12)13)8(10-11)6-3-4-6/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： IKMAFDSYDTXWHQ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC)N=C1C1CC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1006446-33-8)

3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1006446-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a cyclopropyl group and an ethyl substituent, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery and crop protection agents, aligning with the growing demand for novel bioactive molecules.

The compound's carboxylic acid functional group makes it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in developing small-molecule inhibitors targeting enzymes like kinases, which are pivotal in cancer therapeutics. This aligns with the surge in interest around precision medicine and targeted therapies, frequently searched topics in scientific and medical communities. Additionally, its heterocyclic framework is being investigated for applications in sustainable agriculture, particularly in designing eco-friendly pesticides—a hot topic amid global discussions on food security and environmental sustainability.

From a technical perspective, 3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid exhibits moderate solubility in polar solvents like DMSO and methanol, which facilitates its use in high-throughput screening assays. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing the industry's emphasis on quality control—a recurring concern in pharmaceutical manufacturing forums.

The compound's structure-activity relationship (SAR) is a focal point for researchers optimizing lead compounds. Computational tools like molecular docking and QSAR modeling are often used to predict its interactions with biological targets, reflecting the integration of AI in drug design—a trending topic in 2024. Furthermore, its metabolic stability and oral bioavailability are under scrutiny, as these factors are critical for advancing candidates to clinical trials.

In the context of green chemistry, efforts to synthesize 3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid via catalyst-free or biocatalytic routes are gaining traction. This resonates with the broader shift toward sustainable synthesis methods, frequently queried in academic and industrial search engines. Patents filed in recent years underscore its commercial potential, particularly in intellectual property-driven sectors like biotech and agriscience.

To conclude, 3-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1006446-33-8) represents a compelling case study at the intersection of medicinal chemistry and materials science. Its multifaceted applications, coupled with ongoing innovations in synthetic methodology, position it as a valuable asset for addressing contemporary challenges in human health and agricultural productivity.